Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0194406 | Dihydroxy Diketo Atorvastatin Impurity | 1046118-44-8 | C26H24FNO5 |
| VC0194418 | 1-(2,3-Dichlorophenyl)piperazine hydrochloride | 119532-26-2 | C10H12Cl2N2.HCl |
| VC0194371 | 7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one | 120004-79-7 | C13H16ClN2O |
| VC0194398 | (21R)-Argatroban | 121785-71-5 | C23H36N6O5S |
| VC0194415 | Atorvastatin Acetonide tert-Butyl Ester | 125971-95-1 | C40H47FN2O5 |
| VC0194312 | Lamotrigine N2-Glucuronide | 133310-19-7 | C15H16Cl2N5O6+ |
| VC0194407 | Atorvastatin tert-Butyl Ester | 134395-00-9 | C37H43FN2O5 |
| VC0194302 | Lamotrigine N2-Oxide | 136565-76-9 | C9H7Cl2N5O |
| VC0194310 | trans-2-Hydroxymethyl-5-(cytosin-1-yl)-1,3-oxathiolane | 139757-68-9 | C8H11N3O3S |
| VC0194392 | Atenolol EP Impurity E | 141650-31-9 | C19H22N2O5 |
| VC0194476 | Cerivastatin Sodium Salt | 143201-11-0 | C26H33FNO5.Na |
| VC0194299 | 1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidine-2,4(1H,3H)-dione, (2R,5S)- | 145986-07-8 | C8H10N2O4S |
| VC0194408 | 3-((4-Fluorophenyl)carbonyl)-2-(2-methylpropanoyl)-N,3-diphenyloxirane-2-carboxamide | 148146-51-4 | C26H22FNO4 |
| VC0194411 | para-Hydroxy Atorvastatin Lactone | 163217-70-7 | C33H33FN2O5 |
| VC0194414 | Ortho-Hydroxy Atorvastatin Lactone | 163217-74-1 | C33H33FN2O5 |
| VC0194303 | N-(5-Amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-3-yl)-2,3-dichlorobenzamide | 252186-79-1 | C16H9Cl4N5O |
| VC0194417 | 2-[4-(2,3-Epoxypropoxy)phenyl]acetamide | 29122-69-8 | C11H13NO3 |
| VC0194402 | 2-(4-(2-Hydroxy-3-(isopropylamino)-propoxy)phenyl)acetonitrile | 29277-73-4 | C14H20N2O2 |
| VC0194440 | 4-[(2-Oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butanoic acid | 58899-27-7 | C13H15NO4 |
| VC0194385 | 2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide | 61698-76-8 | C11H15NO4 |
| VC0194307 | Brivudine Impurity ((E)-5-(2-Bromovinyl)uracil ) | 69304-49-0 | C6H5BrN2O2 |
| VC0194394 | 7-Hydroxyquinolin-2(1H)-one | 70500-72-0 | C9H7NO2 |
| VC0194311 | 2,3-Dichlorobenzoyl cyanide | 77668-42-9 | C8H3Cl2NO |
| VC0194416 | Atorvastatin Epoxy Tetrahydrofuran Impurity | 873950-19-7 | C26H24FNO5 |
| VC0194306 | Hydrazinecarboximidamide, 2-[cyano(2,3-dichlorophenyl)methylene]- | 94213-23-7 | C9H7Cl2N5 |